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Compound of Interest

Compound Name:
3-Bromo-1-(4-bromo-3-

methylphenyl)pyrrolidin-2-one

CAS No.: 1343739-99-0

Cat. No.: B1454561

Get Quote

Introduction: A Privileged Scaffold with Orthogonal
Reactivity
In the landscape of modern drug discovery, the pyrrolidin-2-one nucleus is recognized as a

"privileged scaffold".[1][2] Its prevalence in a multitude of biologically active compounds stems

from its favorable physicochemical properties and its ability to present substituents in a well-

defined three-dimensional arrangement.[3][4] We introduce 3-Bromo-1-(4-bromo-3-
methylphenyl)pyrrolidin-2-one (CPLD-Br2), a novel bifunctional building block designed to

leverage this powerful core.

CPLD-Br2 features two distinct bromine atoms positioned at chemically non-equivalent sites:

An aryl bromide on the phenyl ring (a C(sp²)-Br bond), ideal for a wide range of palladium-

catalyzed cross-coupling reactions.[5]

An α-bromo lactam on the pyrrolidinone core (a C(sp³)-Br bond), which can act as an

electrophile for nucleophilic substitution or participate in distinct coupling reactions.[6]
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This strategic placement of two reactive handles with differential reactivity allows for sequential

and site-selective functionalization. This enables researchers to rapidly generate libraries of

complex molecules from a single, versatile starting material, accelerating structure-activity

relationship (SAR) studies. This guide details the properties of CPLD-Br2 and provides robust,

field-proven protocols for its selective modification.

Physicochemical & Handling Information
Proper handling and storage are critical for maintaining the integrity of CPLD-Br2. The following

data provides key physical and chemical properties.

Property Value Source / Method

Molecular Formula C₁₁H₁₁Br₂NO Calculated

Molecular Weight 349.02 g/mol Calculated

CAS Number 1343739-99-0 Vendor Information[7]

Appearance Off-white to pale yellow solid Typical Observation

Purity ≥95% Recommended Specification

Solubility

Soluble in THF, Dioxane, DMF,

DMSO. Limited solubility in

alcohols. Insoluble in water.

Experimental Estimation

Storage

Store at 2-8°C under inert

atmosphere (Argon or

Nitrogen). Protect from light

and moisture.

Best Practice

Safety Note: CPLD-Br2 is a research chemical. Assume it is hazardous. Use appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle

in a well-ventilated fume hood. Review the Safety Data Sheet (SDS) before use.

Core Application: Sequential Orthogonal Cross-
Coupling
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The primary application of CPLD-Br2 is as a scaffold for building molecular diversity through a

two-step, orthogonal cross-coupling strategy. The reactivity of aryl halides in palladium-

catalyzed reactions is generally higher than that of unactivated alkyl halides, allowing for high

selectivity in the first functionalization step.[5]

The general workflow involves:

Step 1 (Site-Selective Aryl Functionalization): Selective coupling at the more reactive 4-

bromo position on the phenyl ring using established palladium-catalyzed methods like

Suzuki-Miyaura or Buchwald-Hartwig amination.[8][9]

Step 2 (Lactam Functionalization): Modification at the less reactive 3-bromo position on the

pyrrolidinone ring via nucleophilic substitution or alternative coupling strategies.

This workflow is visualized in the diagram below.
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CPLD-Br2
(Starting Material)

Protocol 1:
Selective Aryl Cross-Coupling

(e.g., Suzuki, Buchwald-Hartwig)

Mono-functionalized Intermediate

Protocol 2:
Lactam Functionalization

(e.g., Nucleophilic Substitution)

Diverse Final Products

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Bond Formation?

Aryl C-C Bond

 at Phenyl Ring

Aryl C-N Bond

 at Phenyl Ring

Lactam C-S Bond

 at Lactam Ring

Lactam C-N Bond

 at Lactam Ring

Protocol 1:
Suzuki Coupling

Protocol 1 Variant:
Buchwald-Hartwig Amination

Protocol 2 Variant:
Thiol Nucleophilic Substitution

Protocol 2:
Amine Nucleophilic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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